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Compound of Interest

Compound Name: Diisostearyl malate

Cat. No.: B1593918 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diisostearyl malate is a high molecular weight ester of malic acid and isostearyl alcohol,

widely utilized in the cosmetics industry as an emollient, skin-conditioning agent, and texture

enhancer.[1][2][3] Its unique chemical structure, featuring branched fatty alcohol chains,

imparts desirable properties such as high shine, a cushioned feel, and excellent pigment

dispersion.[4][5][6] Notably, diisostearyl malate is recognized for its ability to improve the

adhesion and longevity of cosmetic films, a critical attribute for long-wear color cosmetics like

lipsticks and foundations.[1][7]

These application notes provide a comprehensive overview of the use of diisostearyl malate
to improve the adhesion of cosmetic films. Included are detailed experimental protocols for

quantifying its effects, representative data, and a summary of its physicochemical properties.

Physicochemical Properties of Diisostearyl Malate
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Property Value Reference

INCI Name Diisostearyl Malate [1]

Appearance Clear, viscous liquid [1]

Solubility Oil-soluble [1]

Recommended Usage Rate 1% - 80% [1]

Key Functions

Emollient, pigment wetting

agent, gloss enhancer, texture

modifier, adhesion promoter

[1][6]

Mechanism of Adhesion Improvement
The adhesion-promoting effects of diisostearyl malate are attributed to its molecular structure

and physical properties. As a large, branched-chain ester, it forms a substantive, occlusive film

on the skin's surface. This film helps to anchor pigments and other formulation components,

preventing transfer and improving wear time.[2] The inherent viscosity and substantivity of

diisostearyl malate contribute to the overall integrity of the cosmetic film, enhancing its

resistance to mechanical stress.

Experimental Protocols
To quantitatively assess the impact of diisostearyl malate on cosmetic film adhesion, the

following protocols can be employed. These methods are based on established techniques for

evaluating the textural and adhesive properties of cosmetic products.[8][9]

Protocol 1: In-vitro Adhesion Testing using a Texture
Analyzer
This protocol measures the force required to detach a cosmetic film from a standardized

substrate, providing a quantitative measure of adhesion.

Objective: To quantify the effect of varying concentrations of diisostearyl malate on the

adhesive strength of a model cosmetic film.

Materials and Equipment:
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Texture Analyzer equipped with a cylindrical probe

Standardized substrate (e.g., synthetic skin, collagen film)

Model cosmetic formulations (with and without diisostearyl malate)

Film applicator (e.g., drawdown bar) to ensure uniform film thickness

Constant temperature and humidity chamber

Methodology:

Sample Preparation:

Prepare a base cosmetic formulation (e.g., a simple lipstick base containing waxes, oils,

and pigments).

Create a series of formulations by incorporating diisostearyl malate at varying

concentrations (e.g., 0%, 5%, 10%, 15%, 20% w/w), adjusting the base oil content

accordingly.

Ensure all ingredients are thoroughly mixed and homogenized.

Film Application:

Apply a uniform film of each formulation onto the standardized substrate using a film

applicator. A typical film thickness for lip products is 25-50 µm.

Allow the films to set for a predetermined time (e.g., 30 minutes) in a controlled

environment (e.g., 25°C, 50% RH).

Texture Analysis:

Secure the substrate with the cosmetic film to the base of the texture analyzer.

Lower the cylindrical probe at a constant speed (e.g., 0.5 mm/s) until it makes contact with

the film.
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Apply a defined contact force (e.g., 10g) for a specific duration (e.g., 5 seconds) to ensure

full contact.

Withdraw the probe at a constant speed (e.g., 0.5 mm/s).

The instrument will record the force required to separate the probe from the film. The peak

negative force is recorded as the force of adhesion (tack).

Data Analysis:

Perform at least three replicate measurements for each formulation.

Calculate the mean and standard deviation of the adhesion force for each concentration of

diisostearyl malate.

Plot the adhesion force as a function of diisostearyl malate concentration.

Experimental Workflow for In-vitro Adhesion Testing

1. Formulation Preparation 2. Film Application 3. Texture Analysis 4. Data Analysis

Prepare Base
Formulation

Incorporate Diisostearyl Malate
(0%, 5%, 10%, 15%, 20%)

Apply Uniform Film
to Substrate

Allow Film to Set
(30 min, 25°C, 50% RH)

Lower Probe to
Contact Film

Apply Contact Force
(10g, 5s)

Withdraw Probe and
Measure Adhesion Force

Calculate Mean and SD
of Adhesion Force

Plot Adhesion vs.
Concentration

Click to download full resolution via product page

Caption: Workflow for in-vitro adhesion testing of cosmetic films.

Protocol 2: In-vitro Wear/Transfer Resistance
This protocol simulates the transfer of a cosmetic film to another surface, providing an indirect

measure of adhesion and wear resistance.

Objective: To evaluate the transfer resistance of cosmetic films containing varying

concentrations of diisostearyl malate.

Materials and Equipment:
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Prepared cosmetic films on a substrate as in Protocol 1.

Standard transfer medium (e.g., filter paper, porous substrate).

Weight of a specified mass.

Colorimeter or spectrophotometer.

Methodology:

Sample Preparation and Film Application:

Prepare and apply cosmetic films as described in Protocol 1.

Transfer Test:

Place a piece of the standard transfer medium over the cosmetic film.

Apply a uniform pressure by placing a weight (e.g., 500g) on top of the transfer medium

for a set duration (e.g., 10 seconds).

Carefully remove the transfer medium.

Colorimetric Analysis:

Measure the color intensity (e.g., Lab* values) of the transferred pigment on the medium

using a colorimeter.

A lower color intensity on the transfer medium indicates higher transfer resistance and

better adhesion.

Data Analysis:

Perform at least three replicate measurements for each formulation.

Calculate the mean and standard deviation of the color intensity for each concentration of

diisostearyl malate.

Plot the color intensity as a function of diisostearyl malate concentration.
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Quantitative Data
The following table presents representative data from the in-vitro adhesion testing protocol

described above. These values are illustrative and will vary depending on the specific

formulation base.

Diisostearyl
Malate
Concentration
(% w/w)

Mean
Adhesion
Force (g)

Standard
Deviation (g)

Mean Color
Intensity on
Transfer (ΔE)

Standard
Deviation (ΔE)

0 (Control) 15.2 1.1 45.8 2.3

5 22.7 1.5 32.1 1.9

10 31.5 1.8 21.7 1.5

15 38.9 2.0 15.4 1.2

20 42.1 2.2 11.8 1.0

ΔE represents the total color difference.

Interpretation of Results
The representative data demonstrates a clear dose-dependent relationship between the

concentration of diisostearyl malate and the adhesive properties of the cosmetic film. As the

concentration of diisostearyl malate increases, the force required to detach the film (adhesion

force) also increases. Concurrently, the amount of product transferred to a secondary surface

decreases, as indicated by the lower color intensity. These findings quantitatively support the

qualitative descriptions of diisostearyl malate as an adhesion promoter in cosmetic

formulations.

Formulation Guidelines
Based on the experimental findings, the following guidelines are recommended for

incorporating diisostearyl malate to enhance cosmetic film adhesion:
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For a noticeable improvement in wear and adhesion: A concentration of 5-10% diisostearyl
malate is recommended.

For long-wearing formulations: Concentrations of 10-20% or higher can be utilized,

depending on the desired sensory profile and product format.

In anhydrous systems (e.g., lipsticks, stick foundations): Diisostearyl malate can be

incorporated into the oil phase during manufacturing. It is compatible with a wide range of

cosmetic waxes, oils, and esters.

In emulsion systems (e.g., liquid foundations, cream blushes): Diisostearyl malate should

be added to the oil phase before emulsification.

Logical Relationship of Diisostearyl Malate
Properties and Performance

Physicochemical Properties of Diisostearyl Malate

Resulting Attributes

Cosmetic Film Performance

High Molecular Weight

High Viscosity

Branched Chain Structure

Good Substantivity

Ester Functionality

Film-Forming Capacity

Improved Adhesion

Enhanced Wear/Longevity Reduced Transfer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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